Cas no 2171791-78-7 (5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro5.6dodecane)

5-(3,3,3-Trifluoropropyl)-1,9-dioxa-4-azaspiro[5.6]dodecane is a spirocyclic compound featuring a trifluoropropyl group, which enhances its lipophilicity and metabolic stability. The 1,9-dioxa-4-aza structure provides a rigid, heterocyclic framework, making it useful as a building block in medicinal chemistry and agrochemical applications. The trifluoropropyl moiety contributes to improved bioavailability and resistance to oxidative degradation. This compound is particularly valuable in the design of bioactive molecules, where its spirocyclic core can influence conformational stability and binding affinity. Its synthetic versatility allows for further functionalization, enabling tailored modifications for specific research or industrial purposes.
5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro5.6dodecane structure
2171791-78-7 structure
Product Name:5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro5.6dodecane
CAS No:2171791-78-7
MF:C12H20F3NO2
MW:267.287914276123
CID:5812843
PubChem ID:165598245
Update Time:2025-06-13

5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

    • 5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro5.6dodecane
    • 5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro[5.6]dodecane
    • EN300-1638939
    • 2171791-78-7
    • Inchi: 1S/C12H20F3NO2/c13-12(14,15)4-2-10-11(18-9-6-16-10)3-1-7-17-8-5-11/h10,16H,1-9H2
    • InChI Key: JTCPEXGFAMXMDP-UHFFFAOYSA-N
    • SMILES: FC(CCC1C2(CCOCCC2)OCCN1)(F)F

Computed Properties

  • Exact Mass: 267.14461337g/mol
  • Monoisotopic Mass: 267.14461337g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 30.5Ų

5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro5.6dodecane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1638939-0.05g
5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro[5.6]dodecane
2171791-78-7
0.05g
$780.0 2023-06-04
Enamine
EN300-1638939-0.1g
5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro[5.6]dodecane
2171791-78-7
0.1g
$817.0 2023-06-04
Enamine
EN300-1638939-0.25g
5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro[5.6]dodecane
2171791-78-7
0.25g
$855.0 2023-06-04
Enamine
EN300-1638939-0.5g
5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro[5.6]dodecane
2171791-78-7
0.5g
$891.0 2023-06-04
Enamine
EN300-1638939-1.0g
5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro[5.6]dodecane
2171791-78-7
1g
$928.0 2023-06-04
Enamine
EN300-1638939-2.5g
5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro[5.6]dodecane
2171791-78-7
2.5g
$1819.0 2023-06-04
Enamine
EN300-1638939-5.0g
5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro[5.6]dodecane
2171791-78-7
5g
$2692.0 2023-06-04
Enamine
EN300-1638939-10.0g
5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro[5.6]dodecane
2171791-78-7
10g
$3992.0 2023-06-04
Enamine
EN300-1638939-50mg
5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro[5.6]dodecane
2171791-78-7
50mg
$780.0 2023-09-22
Enamine
EN300-1638939-100mg
5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro[5.6]dodecane
2171791-78-7
100mg
$817.0 2023-09-22

Additional information on 5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro5.6dodecane

Introduction to 5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro5.6dodecane (CAS No. 2171791-78-7)

The compound 5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro5.6dodecane, identified by the chemical identifier CAS No. 2171791-78-7, represents a novel molecular entity with significant potential in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic structure, characterized by a fused azacyclohexane and dioxane ring system, incorporates a 3,3,3-trifluoropropyl substituent, which imparts unique electronic and steric properties to the molecule. The presence of an oxygen bridge in the dioxane ring and an azacycloalkane core suggests a high degree of molecular rigidity and stability, making it a promising candidate for further exploration in drug design and development.

Recent advancements in computational chemistry and molecular modeling have highlighted the structural versatility of spirocyclic compounds like 5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro5.6dodecane. The spiro linkage between the azacyclohexane and dioxane moieties creates a conformationally restricted framework that can be exploited to optimize binding interactions with biological targets. This has led to increased interest in such scaffolds for the development of small-molecule inhibitors and modulators.

The 3,3,3-trifluoropropyl group is particularly noteworthy due to its ability to modulate both lipophilicity and metabolic stability. Fluoroalkyl substituents are frequently employed in drug discovery to enhance pharmacokinetic profiles by improving solubility and reducing susceptibility to metabolic degradation. In the context of 5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro5.6dodecane, this moiety may contribute to favorable pharmacokinetic properties while maintaining sufficient binding affinity to biological targets.

Current research in medicinal chemistry has demonstrated that spirocyclic compounds often exhibit enhanced binding affinity and selectivity compared to their acyclic counterparts. The rigid conformation imposed by the spiro structure can facilitate precise alignment with receptor sites, leading to improved therapeutic efficacy. Studies have shown that molecules containing azacycloalkane motifs can interact effectively with a variety of biological targets, including enzymes and receptors involved in critical cellular processes.

The incorporation of an oxygen bridge in the dioxane ring further enhances the structural complexity of 5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro5.6dodecane, providing additional opportunities for functionalization and interaction with biological systems. Oxygen-containing heterocycles are well-known for their ability to participate in hydrogen bonding interactions, which can be crucial for stabilizing protein-ligand complexes.

In the realm of drug discovery, the synthesis and characterization of novel scaffolds like 5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro5.6dodecane are driven by the need for innovative therapeutic agents capable of addressing unmet medical needs. The compound’s unique structural features make it an attractive candidate for further exploration in various therapeutic areas. For instance, its rigid spirocore could be leveraged to develop inhibitors targeting enzymes involved in inflammatory pathways or metabolic disorders.

Recent computational studies have suggested that modifications to the trifluoropropyl substituent may further optimize pharmacological properties such as solubility and bioavailability. By fine-tuning this moiety through structural analogs or derivatives, 5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro5.6dodecane could be adapted for specific therapeutic applications while maintaining its inherent structural advantages.

The azacycloalkane core of this compound is particularly interesting from a biochemical perspective. Azacycloalkanes are known to exhibit strong binding interactions with biological targets due to their ability to mimic natural amino acid residues or other key functional groups within protein structures. This characteristic makes them valuable tools for designing selective modulators of enzyme activity or receptor function.

From a synthetic chemistry standpoint, 5-(3,3,3-trifluoropropyl)-1,9-dioxa-4-azaspiro5.6dodecane presents an intriguing challenge due to its complex spirocyclic architecture. Advances in synthetic methodologies have enabled more efficient access to such molecules than ever before, opening up new possibilities for medicinal chemists seeking novel pharmacophores for drug development.

The potential applications of this compound extend beyond traditional small-molecule drug design into areas such as biomaterials science where its unique structural features could contribute toward developing advanced polymers or functional materials with tailored properties.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.